Cas no 67526-94-7 (THAPSIGARGICIN)

THAPSIGARGICIN structure
THAPSIGARGICIN structure
Product Name:THAPSIGARGICIN
CAS No:67526-94-7
MF:C32H46O12
MW:622.700451374054
CID:889544
PubChem ID:124525832
Update Time:2025-04-19

THAPSIGARGICIN Chemical and Physical Properties

Names and Identifiers

    • THAPSIGARGICIN
    • 6-(acetyloxy)-4-(butanoyloxy)-3,3a-dihydroxy-3,6,9-trimethyl-8-{[(2E)-2-methylbut-2-enoyl]oxy}-2-oxo-2,3,3a,4,5,6,6a,7,8,9b-decahydroazuleno[4,5-b]furan-7-yl hexanoate
    • Hexanoic acid, 6-(acetyloxy)-2,3,3a,4,5,6,6a,7,8,9b-decahydro-3,3a-dihydroxy-3,6,9-trimethyl-8-((2-methyl-1-oxo-2-butenyl)oxy)-2-oxo-4-(1-oxobutoxy)azuleno(4,5-b)furan-7-yl ester, (3S-(3alpha,3abeta,4alpha,6beta,6abeta,7beta,8alpha(Z),9balpha))-
    • SCHEMBL21900317
    • NSC369501
    • [(3R,3aS,4S,6S,7R)-6-acetyloxy-4-butanoyloxy-3,3a-dihydroxy-3,6,9-trimethyl-8-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] hexanoate
    • 67526-94-7
    • MFCD00214081
    • [(3S,3Ar,4S,6S,6aR,7S,8S,9bS)-6-acetyloxy-4-butanoyloxy-3,3a-dihydroxy-3,6,9-trimethyl-8-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] hexanoate
    • Thapsigargicin, >=90%
    • CHEMBL328508
    • HSCI1_000012
    • BRD-K73500942-001-01-5
    • HY-N11691
    • CS-0715246
    • SMR000440625
    • MLS000877034
    • CHEMBL1537509
    • Hexanoic acid,3,3a,4,5,6,6a,7,8,9b-decahydro-3,3a-dihydroxy-3,6,9-trimethyl-8-[(2-methyl-1-oxo-2-butenyl)oxy]-2-oxo-4-(1-oxobutoxy)azuleno[4,5-b]furan-7-yl ester, [3R-[3.alpha.,3a.beta.,4.alpha.,6.beta.,6a.beta.,7.beta.,8.alpha.(Z),9b.alpha.]]-
    • Compound NP-001600
    • NCGC00168959-01
    • [6-acetyloxy-4-butanoyloxy-3,6,9-trimethyl-8-[(E)-2-methylbut-2-enoyl]oxy-3,3a-bis(oxidanyl)-2-oxidanylidene-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] hexanoate
    • hexanoic acid [6-acetoxy-4-butyryloxy-3,3a-dihydroxy-2-keto-3,6,9-trimethyl-8-[(E)-2-methylbut-2-enoyl]oxy-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] ester
    • NSC 369501
    • BRD-A67659692-001-01-1
    • hexanoic acid [6-acetyloxy-3,3a-dihydroxy-3,6,9-trimethyl-8-[(E)-2-methyl-1-oxobut-2-enoxy]-2-oxo-4-(1-oxobutoxy)-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] ester
    • NSC-369501
    • cid_5353992
    • BDBM68167
    • MEGxp0_000580
    • AKOS040740050
    • [6-acetyloxy-4-butanoyloxy-3,3a-dihydroxy-3,6,9-trimethyl-8-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] hexanoate
    • ACon1_000563
    • Inchi: 1S/C32H46O12/c1-9-12-13-15-22(35)41-26-24-23(18(5)25(26)42-28(36)17(4)11-3)27-32(39,31(8,38)29(37)43-27)20(40-21(34)14-10-2)16-30(24,7)44-19(6)33/h11,20,24-27,38-39H,9-10,12-16H2,1-8H3/b17-11-/t20-,24+,25-,26-,27-,30-,31+,32+/m0/s1
    • InChI Key: LXWLOFYIORKNSA-FFOGNQQCSA-N
    • SMILES: O1C([C@](C)([C@]2([C@H](C[C@@](C)([C@H]3[C@@H]([C@H](C(C)=C3[C@H]12)OC(/C(=C\C)/C)=O)OC(CCCCC)=O)OC(C)=O)OC(CCC)=O)O)O)=O

Computed Properties

  • Exact Mass: 622.29900
  • Monoisotopic Mass: 622.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 15
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 172

Experimental Properties

  • Color/Form: Solids
  • Density: 1.26
  • Boiling Point: 673.3°C at 760 mmHg
  • Flash Point: 203.8°C
  • Refractive Index: 1.542
  • PSA: 171.96000
  • LogP: 3.14770
  • Solubility: Not determined

THAPSIGARGICIN Security Information

  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C

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